Cas no 2137550-27-5 ((2,6-dimethyloxan-4-yl)methanesulfonamide)

• Product Name: (2,6-dimethyloxan-4-yl)methanesulfonamide
• CAS No: 2137550-27-5
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• CID: 6454545
• PubChem ID: 165486154
• Update Time: 2025-05-19

(2,6-dimethyloxan-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2,6-dimethyloxan-4-yl)methanesulfonamide
• EN300-1120939
• 2137550-27-5

• Inchi： 1S/C8H17NO3S/c1-6-3-8(4-7(2)12-6)5-13(9,10)11/h6-8H,3-5H2,1-2H3,(H2,9,10,11)
• InChI Key： WJSFDVOXWYBERL-UHFFFAOYSA-N
• SMILES： S(CC1CC(C)OC(C)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 207.09291458g/mol
• Monoisotopic Mass: 207.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.8Ų

Additional information on (2,6-dimethyloxan-4-yl)methanesulfonamide

Introduction to (2,6-dimethyloxan-4-yl)methanesulfonamide (CAS No. 2137550-27-5)

(2,6-dimethyloxan-4-yl)methanesulfonamide, identified by its Chemical Abstracts Service number CAS No. 2137550-27-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of (2,6-dimethyloxan-4-yl)methanesulfonamide, particularly its oxygen-containing heterocyclic ring system and sulfonamide functional group, make it a promising candidate for further investigation in drug discovery and molecular biology.

The molecular structure of (2,6-dimethyloxan-4-yl)methanesulfonamide consists of a methanesulfonamide moiety attached to a 2,6-dimethyltetrahydropyran ring. This configuration imparts specific electronic and steric properties that could influence its interactions with biological targets. The presence of two methyl groups at the 2 and 6 positions of the oxane ring enhances the compound's lipophilicity, potentially facilitating its penetration across biological membranes. Such characteristics are often sought after in the development of bioactive molecules designed to interact with intracellular targets.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The sulfonamide group itself is known to act as a hydrogen bond acceptor, which is crucial for the binding affinity of many pharmacological agents. Additionally, the oxygen atom in the heterocyclic ring can participate in various non-covalent interactions with biological molecules, further enhancing the compound's potential as a scaffold for drug development.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to improve pharmacokinetic properties and target specificity. The synthesis and characterization of (2,6-dimethyloxan-4-yl)methanesulfonamide represent a significant step forward in this direction. By leveraging computational methods and high-throughput screening techniques, researchers have been able to identify novel derivatives with enhanced biological activity. This compound serves as a valuable starting point for structure-activity relationship (SAR) studies aimed at developing more effective therapeutic agents.

The role of computational chemistry in the design and optimization of sulfonamides cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have enabled scientists to predict the binding modes of these compounds with biological targets with high accuracy. These predictions are essential for guiding synthetic efforts and ensuring that newly developed molecules exhibit desired pharmacological properties. The application of machine learning algorithms has further accelerated this process by allowing rapid screening of large libraries of compounds based on their predicted binding affinities.

One particularly exciting area of research involves the use of (2,6-dimethyloxan-4-yl)methanesulfonamide as a lead compound for the development of targeted therapies against cancer. Sulfonamides have shown promise in inhibiting key enzymes involved in tumor growth and progression. For instance, studies have demonstrated that certain sulfonamides can disrupt microtubule formation, leading to cell cycle arrest and apoptosis in cancer cells. The structural features of (2,6-dimethyloxan-4-yl)methanesulfonamide make it an ideal candidate for further exploration in this context.

Another emerging application of this compound is in the field of neurology. Recent studies have suggested that sulfonamides may have neuroprotective properties by modulating neurotransmitter systems and reducing oxidative stress. The ability of (2,6-dimethyloxan-4-yl)methanesulfonamide to cross the blood-brain barrier is particularly noteworthy, as it opens up possibilities for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models.

The synthesis of (2,6-dimethyloxan-4-yl)methanesulfonamide presents unique challenges due to its complex structural framework. However, advances in synthetic chemistry have made it possible to produce this compound with high yield and purity using multi-step synthetic routes. Key steps typically involve nucleophilic substitution reactions followed by functional group transformations to introduce the desired substituents at specific positions on the oxane ring. Careful optimization of reaction conditions is essential to ensure high selectivity and minimize side products.

In conclusion, (2,6-dimethyloxan-4-yl)methanesulfonamide (CAS No. 2137550-27-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research efforts are focused on elucidating its mechanism of action and exploring new applications in medicine. As our understanding of biological systems continues to grow, compounds like this are poised to play a crucial role in advancing drug discovery and improving patient outcomes.